Cas no 1806285-62-0 (6-Methoxy-2-(methylthio)benzo[d]oxazole)

• Product Name: 6-Methoxy-2-(methylthio)benzo[d]oxazole
• CAS No: 1806285-62-0
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 4818025
• Update Time: 2025-05-20

6-Methoxy-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H9NO2S/c1-11-6-3-4-7-8(5-6)12-9(10-7)13-2/h3-5H,1-2H3
• InChI Key： XCRFTJOJETXGIJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2O1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.6
• Topological Polar Surface Area: 60.6

Additional information on 6-Methoxy-2-(methylthio)benzo[d]oxazole

Recent Advances in the Study of 6-Methoxy-2-(methylthio)benzo[d]oxazole (CAS: 1806285-62-0)

The compound 6-Methoxy-2-(methylthio)benzo[d]oxazole (CAS: 1806285-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzo[d]oxazole core, has been the subject of numerous studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-Methoxy-2-(methylthio)benzo[d]oxazole derivatives to enhance their pharmacological properties. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have led to the identification of several derivatives with improved solubility and bioavailability, which are critical factors for drug development.

In vitro and in vivo studies have demonstrated that 6-Methoxy-2-(methylthio)benzo[d]oxazole exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may possess anticancer properties, as it has been observed to induce apoptosis in certain cancer cell lines. These findings underscore the compound's versatility and its potential for further development in multiple therapeutic areas.

Mechanistic studies have revealed that 6-Methoxy-2-(methylthio)benzo[d]oxazole interacts with key cellular proteins, modulating their activity and leading to downstream effects on cell proliferation and survival. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. Further investigations are underway to elucidate the precise molecular interactions and signaling pathways involved, which could provide valuable insights for the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of 6-Methoxy-2-(methylthio)benzo[d]oxazole as a therapeutic agent. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through rigorous preclinical studies. Researchers are also exploring the potential of this compound in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, 6-Methoxy-2-(methylthio)benzo[d]oxazole (CAS: 1806285-62-0) represents a promising scaffold for drug discovery, with demonstrated activity in inflammation and oncology. Continued research efforts are essential to fully exploit its therapeutic potential and overcome the current limitations. The insights gained from these studies will not only advance our understanding of this compound but also contribute to the broader field of chemical biology and pharmaceutical sciences.